N-(3,4-difluorophenyl)-3-methoxy-4-nitro-1H-pyrazole-5-carboxamide

• Molecular Formula: C11H8F2N4O4
• Molecular Weight: 298.2 g/mol
• IUPAC Name: N-(3,4-difluorophenyl)-3-methoxy-4-nitro-1H-pyrazole-5-carboxamide
• InChI: InChI=1S/C11H8F2N4O4/c1-21-11-9(17(19)20)8(15-16-11)10(18)14-5-2-3-6(12)7(13)4-5/h2-4H,1H3,(H,14,18)(H,15,16)
• InChI Key: ROAFKWBZVLZVRF-UHFFFAOYSA-N
• SMILES: COC1=NNC(=C1[N+](=O)[O-])C(=O)NC2=CC(=C(C=C2)F)F

Description

N-(3,4-difluorophenyl)-3-methoxy-4-nitro-1H-pyrazole-5-carboxamide, also known as DFN-5, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DFN-5 is a pyrazole-based compound that has been synthesized using various methods and has shown promising results in various scientific studies.

Mechanism of Action

The mechanism of action of N-(3,4-difluorophenyl)-3-methoxy-4-nitro-1H-pyrazole-5-carboxamide is not fully understood, but it is believed to act on various molecular targets, including proteins involved in cell growth and apoptosis. This compound has been shown to inhibit the activity of certain enzymes, such as topoisomerase II, which is involved in DNA replication and cell division.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects, including the inhibition of cancer cell growth, induction of apoptosis, and neuroprotective effects. This compound has also been shown to have anti-inflammatory effects and can potentially be used to treat inflammatory diseases.

Advantages and Limitations for Lab Experiments

N-(3,4-difluorophenyl)-3-methoxy-4-nitro-1H-pyrazole-5-carboxamide has several advantages for lab experiments, including its stability and ease of synthesis. However, this compound has certain limitations, including its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the research on N-(3,4-difluorophenyl)-3-methoxy-4-nitro-1H-pyrazole-5-carboxamide, including:
1. Further studies on the mechanism of action of this compound to better understand its molecular targets and pathways.
2. Development of this compound derivatives with improved solubility and potency.
3. Investigation of the potential use of this compound in combination with other drugs for cancer treatment.
4. Exploration of the potential use of this compound in the treatment of neurodegenerative diseases.
5. Investigation of the potential use of this compound as a scaffold for the development of novel drugs.
In conclusion, this compound is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound has been synthesized using various methods and has shown promising results in various scientific studies. Further research is needed to fully understand the mechanism of action of this compound and explore its potential applications in various fields.

Synthesis Methods

N-(3,4-difluorophenyl)-3-methoxy-4-nitro-1H-pyrazole-5-carboxamide can be synthesized using various methods, including the reaction of 3,4-difluoroaniline with ethyl-2-bromoacetate, followed by the reaction of the resulting intermediate with 1-methoxy-3-nitro-1H-pyrazole-5-carboxamide. The final product is obtained after purification using column chromatography.

Scientific Research Applications

N-(3,4-difluorophenyl)-3-methoxy-4-nitro-1H-pyrazole-5-carboxamide has been extensively studied for its potential applications in various fields, including cancer research, neuroscience, and drug discovery. In cancer research, this compound has been shown to inhibit the growth of cancer cells and induce apoptosis, making it a potential candidate for cancer treatment. In neuroscience, this compound has been shown to have neuroprotective effects and can potentially be used to treat neurodegenerative diseases. In drug discovery, this compound has been used as a scaffold for the development of novel drugs.